Cas no 1189974-82-0 (Mitoxantrone-d8)

• Product Name: Mitoxantrone-d8
• CAS No: 1189974-82-0
• MF: C₂₂H₂₈N₄O₆
• MW: 452.530219078064
• CID: 1062762
• PubChem ID: 45039947
• Update Time: 2025-04-20

Mitoxantrone-d8 Chemical and Physical Properties

Names and Identifiers

• Mitoxantrone-d8
• 1,4-dihydroxy-5,8-bis[2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethylamino]anthracene-9,10-dione
• Dihydroxyanthraquinone-d8
• DTXSID50662132
• J-004038
• Novantron-d8
• HY-13502S
• 1189974-82-0
• CS-0200837
• 1,4-Dihydroxy-5,8-bis[(2-{[2-hydroxy(~2~H_4_)ethyl]amino}ethyl)amino]anthracene-9,10-dione
• DA-55508

• Inchi： 1S/C22H28N4O6/c27-11-9-23-5-7-25-13-1-2-14(26-8-6-24-10-12-28)18-17(13)21(31)19-15(29)3-4-16(30)20(19)22(18)32/h1-4,23-30H,5-12H2/i9D2,10D2,11D2,12D2
• InChI Key： KKZJGLLVHKMTCM-PMCMNDOISA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2=C(C=CC(=C21)NCCNC([2H])([2H])C([2H])([2H])O)NCCNC([2H])([2H])C([2H])([2H])O)=O)O)O

Computed Properties

• Exact Mass: 452.25100
• Monoisotopic Mass: 452.25109859g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Melting Point: 160-1620C
• PSA: 163.18000
• LogP: 0.78860